Cas no 2138308-32-2 (Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-)

• Product Name: Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-
• CAS No: 2138308-32-2
• MF: C₉H₁₇BrS
• MW: 237.20028090477
• CID: 5289084
• Update Time: 2025-06-11

Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-

• Inchi： 1S/C9H17BrS/c1-9(2,7-10)6-8-4-3-5-11-8/h8H,3-7H2,1-2H3
• InChI Key： OLVSORUNVMLDPE-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CBr)SCCC1

Additional information on Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-

Comprehensive Overview of Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- (CAS No. 2138308-32-2)

The chemical compound Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- (CAS No. 2138308-32-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This tetrahydrothiophene derivative features a brominated dimethylpropyl substituent, which contributes to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of advanced materials, pharmaceuticals, and agrochemicals.

One of the key reasons for the growing interest in Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- is its potential use in organic synthesis and catalysis. The presence of the bromo group makes it a valuable intermediate for cross-coupling reactions, which are widely employed in the production of complex molecules. Additionally, the tetrahydrothiophene core is known for its stability and ability to participate in diverse chemical transformations, making this compound a versatile building block for researchers.

In the context of green chemistry and sustainable development, Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- has been explored as a potential candidate for eco-friendly synthesis routes. With the global shift toward reducing hazardous waste and minimizing environmental impact, this compound's compatibility with atom-efficient reactions and biodegradable solvents aligns well with modern industrial trends. Its applications in renewable energy materials, such as organic photovoltaics, further highlight its relevance in cutting-edge research.

The pharmaceutical industry has also shown interest in Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- due to its potential as a pharmacophore in drug discovery. The thiophene ring is a common motif in bioactive molecules, and modifications to its structure, such as the addition of the brominated side chain, can lead to novel therapeutic agents. Researchers are investigating its role in targeting specific enzymes or receptors, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory compounds.

From a material science perspective, Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- offers exciting possibilities for the design of functional polymers and conductive materials. Its incorporation into polymer backbones can enhance electronic properties, making it suitable for applications in flexible electronics and optoelectronic devices. The compound's ability to form stable thin films and its compatibility with solution-processing techniques are particularly appealing for large-scale manufacturing.

For those searching for high-purity Thiophene derivatives or brominated thiophene suppliers, it is essential to consider the compound's stability and storage conditions. Proper handling under inert atmospheres and protection from light are recommended to maintain its integrity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to verify the purity and structure of this compound, ensuring its suitability for research and industrial applications.

In conclusion, Thiophene, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro- (CAS No. 2138308-32-2) represents a promising chemical entity with broad applicability across multiple disciplines. Its unique combination of a tetrahydrothiophene core and a brominated alkyl group opens doors to innovative research in synthetic chemistry, pharmaceuticals, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in sustainable technology and healthcare innovation.